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Edaravone Clinical Trial Outcomes at a Glance

Condition
Trial
Phase /
Type

Key Efficacy
Outcomes

Key Safety
Outcomes

Study Population &
Limitations

ALS Phase 3

RCT
(2017) [1]

Slowed ALSFRS-R

decline vs placebo
(difference: 2.49

points, p=0.0013) at
24 weeks [1].

Similar AE rates

(84% vs 84%);
lower SAEs (16%

vs 24%) and lower
withdrawals due to

AEs (1% vs 6%) vs
placebo [1].

Restricted population:

Early-stage ALS
(disease duration ≤2

years), specific
functional criteria (all

ALSFRS-R items ≥2
points), 80% FVC,

within 48 hours of
symptom onset;

predominantly
Japanese cohort [1].

ALS Real-
World

(RWE)
2022 [2]

27% lower risk of
death (HR 0.73); 6-

month longer
median survival

(29.5 vs 23.5

- Broader, US-based
population:

Commercially insured
patients; suggests

effectiveness beyond
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Condition
Trial
Phase /
Type

Key Efficacy
Outcomes

Key Safety
Outcomes

Study Population &
Limitations

months) vs matched

controls [2].

strict trial criteria.

Exploratory analysis [2].

ALS Long-

term
Analysis

(Oral) [3]

Slower functional

decline (ALSFRS-R
change: -8.4 vs

-14.1 points) and
longer survival

(3.8% vs 17.9%
mortality) vs PRO-

ACT historical
controls [3].

- Combined analysis of

multiple trials; uses
historical controls for

comparison [3].

Acute Ischemic
Stroke
(Edaravone
Dexborneol)

Phase 3
RCT &

Meta-
Analysis

[4] [5]

Higher odds of
favorable 90-day

functional outcome
(mRS 0-2;

OR=1.40) [4] [5].
Improved cognitive

function and
reduced post-stroke

complications [4]
[5].

Generally mild
AEs, comparable

to controls; some
evidence of

reduced
hemorrhagic

transformation [4]
[5].

Studies conducted
primarily in China;

different formulation
(combined with

dexborneol) [4] [5].

Ischemic Stroke
Post-
Thrombectomy
(Edaravone

Dexborneol)

Phase 2
RCT

(2025) [6]

No statistically
significant

improvement in 90-
day mRS 0-2

(58.7% vs 52.1%,
p=0.29) [6].

Safe, with a
numerically lower

risk of certain
hemorrhages [6].

Focused on patients
with successful

recanalization after
thrombectomy; did not

meet primary endpoint
[6].

Detailed Experimental Protocols

For the key trials cited, the methodologies were as follows:
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Pivotal ALS Phase 3 Trial (2017): This was a randomized, double-blind, placebo-controlled,

parallel-group study conducted in Japan [1].

Intervention: Intravenous edaravone (60 mg) or placebo for 6 cycles (24 weeks total). The first
cycle was 14 days of daily infusions, followed by 10 days of infusions per cycle in subsequent

cycles [1].
Primary Endpoint: Change in the ALSFRS-R score from baseline to 24 weeks. Analysis used

the last observation carried forward (LOCF) method for missing data [1].
Patient Selection: Used strict criteria from a prior post-hoc analysis. Key criteria included:

definite/probable ALS (revised El Escorial criteria), disease duration ≤2 years, ≥2 points on all
12 ALSFRS-R items, and forced vital capacity ≥80%. Patients also had to demonstrate a

defined rate of functional decline during a 12-week pre-treatment observation period [1].

Real-World ALS Study (2022): This was a retrospective, propensity score-matched, comparative

effectiveness cohort study using US administrative claims data [2].

Data Source: Optum's Clinformatics Data Mart database [2].
Methodology: Patients with ALS treated with IV edaravone ("cases") were matched 1:1 with

"controls" not treated with edaravone based on covariates like age, sex, region, pre-index
disease duration, riluzole use, and other clinical factors. The effect on all-cause mortality was

analyzed using shared frailty Cox regression [2].

Mechanism of Action and Workflow

The following diagram illustrates the putative neuroprotective signaling pathways of edaravone and the

workflow for generating real-world evidence, which supports the clinical trial findings.
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Interpretation of Evidence and Gaps

The data indicates a clear evolution in the validation of edaravone:

From Restricted Trials to Broader Real-World Use: The initial approval was based on a tightly

defined ALS subpopulation, which limits direct extrapolation [1]. However, subsequent real-world
evidence suggests a survival benefit in a more general, predominantly riluzole-treated US cohort,

thus validating and extending the initial findings [2].
Expansion into Other Indications: Research on a combination drug (edaravone dexborneol) shows

promise in acute ischemic stroke, demonstrating functional benefits in trials [4] [5]. However, a recent
phase II trial showed that it did not significantly improve outcomes in stroke patients after successful

thrombectomy, indicating that the clinical context is critical [6].
Limitations and Future Research: A small prospective study from India concluded that edaravone
did not stop or significantly slow disease progression in their cohort, highlighting potential regional or
population-specific differences and the need for more diverse, global RCTs to fully establish efficacy

across all populations [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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